Cas no 332950-28-4 ((19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol)

(19R)-5β,19-Epoxy-19-
methoxycucurbita-6,23-diene-3β,25-diol structure
332950-28-4 structure
Product Name:(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol
CAS No:332950-28-4
MF:C31H50O4
MW:486.73
CID:4879740
PubChem ID:57330104
Update Time:2025-09-27

(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Chemical and Physical Properties

Names and Identifiers

    • CHEMBL3264663
    • (19R)-5??,19-Epoxy-19-methoxycucurbita-6,23-diene-3??,25-diol
    • AKOS040763361
    • 332950-28-4
    • 5beta,19-Epoxy-19-methoxycucurbita-6,23(E)-diene-3beta,25-diol
    • 5beta,19-Epoxy-19-methoxycucurbita-6,23-diene-3beta,25-diol
    • (19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol
    • Inchi: InChI=1S/C31H50O4/c1-20(10-9-15-26(2,3)33)21-13-16-29(7)22-14-17-31-23(11-12-24(32)27(31,4)5)30(22,25(34-8)35-31)19-18-28(21,29)6/h9,14-15,17,20-25,32-33H,10-13,16,18-19H2,1-8H3
    • InChI Key: LZKVXEZYUAJCDF-UHFFFAOYSA-N
    • SMILES: [H][C@@]1(CC[C@@]2(C)[C@]3([H])C=C[C@@]45O[C@@H](OC)C3(CC[C@]12C)[C@]4([H])CC[C@H](O)C5(C)C)[C@H](C)C\C=C\C(C)(C)O

Computed Properties

  • Exact Mass: 486.37091007g/mol
  • Monoisotopic Mass: 486.37091007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 906
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.481
  • Topological Polar Surface Area: 58.9Ų

(19R)-5β,19-Epoxy-19- methoxycucurbita-6,23-diene-3β,25-diol Pricemore >>

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